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Compound of Interest

Compound Name: Potassium tellurite hydrate

Cat. No.: B7959181

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes detail the formulation, preparation, and use of Tellurite
Glycine Agar for the selective isolation and differentiation of staphylococci, particularly
coagulase-positive species like Staphylococcus aureus. This medium is a valuable tool in
clinical diagnostics, food safety testing, and pharmaceutical microbiology.

Principle of Tellurite Glycine Agar

Tellurite Glycine Agar is a selective and differential medium developed for the quantitative
detection of coagulase-positive staphylococci.[1][2] Its efficacy is based on the following
principles:

o Selective Agents: The medium contains lithium chloride and potassium tellurite, which act as
inhibitory agents against most contaminating microflora, including coagulase-negative
staphylococci and a wide variety of other bacteria.[1][2][3]

» Differential Agent: Potassium tellurite also serves as a differential agent. Coagulase-positive
staphylococci are capable of reducing tellurite to tellurium, which results in the formation of
characteristic black colonies.[1][2][3] This enzymatic reaction provides a clear visual
distinction from other organisms that may grow on the medium.

o Growth Enhancers: The formulation includes glycine and mannitol. Glycine, along with
casein enzymic hydrolysate and yeast extract, provides essential nutrients that support the
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growth of staphylococci.[1][4] Mannitol serves as a fermentable carbohydrate source for

coagulase-positive staphylococci.[1][2]

Formulation and Composition

The precise formulation of Tellurite Glycine Agar is critical for its selective and differential

properties. The components are carefully balanced to inhibit non-target organisms while

promoting the growth and characteristic colonial morphology of coagulase-positive

staphylococci.

Table 1: Composition of Tellurite Glycine Agar Base

Component

Concentration (g/L)

Purpose

Source of nitrogenous

Casein Enzymic Hydrolysate 10.0 compounds, amino acids, and
peptides.[1][2]
Provides B-complex vitamins
Yeast Extract 5.0 and other essential growth
factors.[1][2]
A fermentable carbohydrate
Mannitol 5.0 source for coagulase-positive
staphylococci.[1][2]
) ) Buffering agent to maintain a
Dipotassium Phosphate 5.0
stable pH.[2]
. _ Inhibits the growth of
Lithium Chloride 5.0 o )
contaminating microflora.[1][2]
) Enhances the growth of
Glycine 10.0 ]
staphylococci.[1][4]
Agar 16.0 Solidifying agent.[1][2]
Final pH 7.2+0.2 at 25°C

Table 2: Required Supplement
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Component Concentration Purpose

Selective and differential
1% Potassium Tellurite 2.0 ml per 100 ml of medium agent; reduced to black
Solution base tellurium by coagulase-positive

staphylococci.[1][2]

Experimental Protocols

The following protocols provide a detailed methodology for the preparation of Tellurite Glycine
Agar and its application in the isolation and differentiation of staphylococci.

Preparation of Tellurite Glycine Agar

e Suspend Ingredients: Suspend 56 grams of Tellurite Glycine Agar Base powder in 1000 ml of
distilled water.[1][2]

» Dissolve the Medium: Heat the suspension to boiling with frequent agitation to ensure the
medium is completely dissolved.[1][2]

« Sterilization: Sterilize the dissolved medium by autoclaving at 121°C (15 Ibs pressure) for 15
minutes.[1][2]

e Cooling: After autoclaving, cool the medium to 45-50°C in a water bath.[1][2]

e Aseptic Supplementation: Aseptically add 2 ml of a sterile 1% Potassium Tellurite solution to
each 100 ml of the cooled agar base.[1][2] It is crucial not to heat the medium after the
addition of the heat-labile potassium tellurite.[5][6]

» Pouring Plates: Mix the supplemented medium well and pour it into sterile Petri plates.[1][2]

» Drying and Storage: Allow the agar to solidify at room temperature. For optimal results, the
surface of the solidified agar can be dried by overnight incubation in an inverted position.[7]
Prepared plates should be stored at 2-8°C.[5]

Inoculation and Incubation
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o Sample Preparation: Prepare serial dilutions of the sample to be tested (e.g., food
homogenates, clinical swabs, environmental samples) in a suitable diluent.

o Surface Plating: Aseptically pipette 0.1 ml of the appropriate dilution onto the surface of the
Tellurite Glycine Agar plate.[7]

e Spreading: Spread the inoculum evenly over the entire surface of the agar using a sterile
spreader.

 Incubation: Incubate the plates in an inverted position at 35-37°C for 24-48 hours.[8]

Interpretation of Results

Following incubation, examine the plates for colony growth and morphology.

Table 3: Expected Results on Tellurite Glycine Agar

Organism Colony Morphology

Coagulase-positive Staphylococcus aureus Black, convex colonies.[1][2]

) ) Growth is largely inhibited. Occasional strains
Coagulase-negative staphylococci )
may produce small, grey colonies.[1][2]

Other bacteria Growth is generally inhibited.[1][2]

Workflow and Principle Diagram

The following diagram illustrates the experimental workflow and the underlying principles of
selective and differential action of Tellurite Glycine Agar.
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Workflow for Staphylococci Isolation using Tellurite Glycine Agar

Medium Preparation

Suspend 56g of Agar Base
in 1L Distilled Water

\ 4

Heat to Boiling to Dissolve

\ 4

Autoclave at 121°C for 15 min

\ 4

Cool to 45-50°C

\ 4

Aseptically Add 1% Potassium Tellurite

Experimental Procedure

Pour into Sterile Petri Plates Prepare Sample Dilutions

Prepared Agar Plate

A

/

Surface Plate 0.

1ml of Inoculum

A

/

Incubate at 37°C for 24 hours

Inhibition by Lithium Chloride

Tellurite Reduction & Potassium Tellurite

Interpretation of Result:

Black Colonies

Presumptive Coagulase-Positive
Staphylococci (e.g., S. aureus)

Coagulase-Negative Staphylococci
or Other Inhibited Bacteria

Click to download full resolution via product page

Caption: Workflow and principles of Tellurite Glycine Agar.
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Concluding Remarks

Tellurite Glycine Agar remains a reliable and effective medium for the selective isolation and
preliminary identification of coagulase-positive staphylococci. Its well-defined formulation and
clear differential characteristics make it an indispensable tool for researchers and professionals
in various scientific and industrial fields. For definitive identification, further biochemical tests,
such as the coagulase test, should be performed on presumptive positive colonies.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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